Cas no 2144033-93-0 (2-(2,4,5-trifluorophenyl)methylbutanoic acid)

• Product Name: 2-(2,4,5-trifluorophenyl)methylbutanoic acid
• CAS No: 2144033-93-0
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• CID: 6487054
• PubChem ID: 165677782
• Update Time: 2025-05-25

2-(2,4,5-trifluorophenyl)methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,5-trifluorophenyl)methylbutanoic acid
• EN300-1790510
• 2144033-93-0
• 2-[(2,4,5-trifluorophenyl)methyl]butanoic acid

• Inchi： 1S/C11H11F3O2/c1-2-6(11(15)16)3-7-4-9(13)10(14)5-8(7)12/h4-6H,2-3H2,1H3,(H,15,16)
• InChI Key： QMXYGIAENKSRSW-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CC(C(=O)O)CC)F)F

Computed Properties

• Exact Mass: 232.07111408g/mol
• Monoisotopic Mass: 232.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2,4,5-trifluorophenyl)methylbutanoic acid

Introduction to 2-(2,4,5-trifluorophenyl)methylbutanoic acid (CAS No. 2144033-93-0)

2-(2,4,5-trifluorophenyl)methylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2144033-93-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of substituted benzoic acids, characterized by its unique trifluorophenyl substituent and a butanoic acid backbone. The presence of fluorine atoms in the aromatic ring imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural motif of 2-(2,4,5-trifluorophenyl)methylbutanoic acid positions it as a promising candidate for further derivatization and exploration in drug discovery programs. The trifluorophenyl group enhances lipophilicity while simultaneously influencing metabolic stability and binding affinity to biological targets. Such features are critically evaluated in the development of therapeutic agents targeting neurological disorders, inflammation, and metabolic diseases.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced pharmacokinetic profiles. Studies have demonstrated that fluorine substitution can modulate enzyme interactions, improve oral bioavailability, and extend half-life in vivo. The CAS No. 2144033-93-0 identifier ensures precise referencing in scientific literature, facilitating reproducibility and collaboration across global research teams.

One of the most compelling aspects of 2-(2,4,5-trifluorophenyl)methylbutanoic acid is its potential as an intermediate in synthesizing more complex pharmacophores. Researchers have leveraged this compound to develop derivatives with improved binding affinities for enzymes such as cyclooxygenase-2 (COX-2) and Janus kinases (JAKs). These enzymes are implicated in pain signaling and immune responses, respectively, making them attractive targets for therapeutic intervention.

The trifluoromethyl group in the 2-(2,4,5-trifluorophenyl)methylbutanoic acid structure contributes to its resistance against oxidative degradation, a critical factor in drug formulation. This stability is further complemented by the butanoic acid moiety, which can serve as a linker for attaching additional pharmacological groups. Such structural versatility has been exploited in designing molecules with enhanced receptor selectivity and reduced off-target effects.

Advances in computational chemistry have enabled researchers to predict the biological activity of 2-(2,4,5-trifluorophenyl)methylbutanoic acid with increasing accuracy. Molecular docking simulations have revealed potential interactions with proteins involved in cancer pathways, including tyrosine kinases and transcription factors. These findings align with emerging trends in precision medicine, where tailored molecular probes are designed to modulate specific disease-related mechanisms.

The synthesis of CAS No. 2144033-93-0 involves multi-step organic transformations that highlight the compound’s synthetic accessibility while maintaining high purity standards. Modern synthetic methodologies emphasize green chemistry principles, minimizing waste and optimizing yield through catalytic processes. Such approaches align with regulatory expectations for pharmaceutical intermediates and ensure compliance with environmental guidelines.

Preclinical studies have begun to explore the pharmacological profile of 2-(2,4,5-trifluorophenyl)methylbutanoic acid, focusing on its potential as a prodrug or lead compound for further optimization. Initial results suggest that this compound exhibits moderate solubility in aqueous media but improved membrane permeability due to its lipophilic nature. These properties make it an attractive candidate for formulation into oral or injectable dosage forms.

The role of fluorine-containing compounds in medicinal chemistry continues to evolve rapidly. Recent publications highlight the use of CAS No. 2144033-93-0 derivatives as tools for studying enzyme inhibition mechanisms at atomic resolution. Techniques such as X-ray crystallography have been employed to elucidate how these compounds interact with biological targets at the molecular level.

In conclusion,2-(2,4,5-trifluorophenyl)methylbutanoic acid (CAS No. 2144033-93-0) represents a structurally intriguing molecule with broad applications in drug discovery and development. Its unique combination of electronic properties and synthetic accessibility positions it as a cornerstone for future research endeavors aimed at addressing unmet medical needs.